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Introduction

The field of nanotechnology has witnessed a surge in the development of green synthesis
methods for metallic nanoparticles, owing to their eco-friendly nature and cost-effectiveness. In
this context, plant extracts have gained significant attention as bio-factories for the synthesis of
nanoparticles, acting as both reducing and capping agents. Withania coagulans, a member of
the Solanaceae family, is a potent medicinal plant rich in various bioactive compounds,
including withanolides such as withacoagin. These phytochemicals possess inherent reducing
and stabilizing properties that are harnessed for the green synthesis of nanopatrticles. This
document provides detailed application notes and protocols for the synthesis of silver (AgNPs)
and zinc oxide (ZnO NPs) nanoparticles using Withania coagulans extract. While the specific
application of isolated withacoagin in nanopatrticle synthesis is not extensively documented, its
presence in the extract suggests a significant contribution to the bio-reduction process.

Application Notes

The application of Withania coagulans extract in nanoparticle synthesis offers a promising
avenue for developing novel therapeutic and diagnostic agents. The synthesized nanoparticles
have demonstrated significant biological activities, including antimicrobial, antioxidant, and
photocatalytic properties.
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Key Applications:

« Antimicrobial Agents: Silver nanopatrticles synthesized using Withania coagulans extract
have shown potent antibacterial activity against pathogenic strains like Klebsiella
pneumoniae and Salmonella typhi.[1] Similarly, zinc oxide nanoparticles have demonstrated
efficacy against Staphylococcus aureus, Pseudomonas aeruginosa, and Escherichia coli.

o Antioxidant Agents: The nanoparticles exhibit remarkable antioxidant potential, which can be
attributed to the phytochemicals capping the nanopatrticle surface.[1]

o Photocatalytic Agents: Zinc oxide nanopatrticles synthesized using this green method have
shown strong catalytic activity in the degradation of organic dyes like rhodamine B,
highlighting their potential in environmental remediation.

o Drug Delivery: While not extensively explored for Withania coagulans-synthesized
nanoparticles, the inherent biocompatibility of green-synthesized nanoparticles makes them
promising candidates for drug delivery systems. The bioactive surface could also offer
synergistic therapeutic effects. Advancements in nanoformulations are seen as a way to
bolster the pharmacokinetic parameters of compounds with poor bioavailability.

Experimental Protocols

Protocol 1: Green Synthesis of Silver Nanoparticles
(AgNPs) using Withania coagulans Leaf Extract

This protocol is adapted from the methodology described by Khan et al. (2025).[1]

1. Preparation of Withania coagulans Aqueous Leaf Extract:

o Collect fresh leaves of Withania coagulans.

e Wash the leaves thoroughly with distilled water to remove any dust and contaminants.

o Air-dry the leaves in the shade for 10-15 days and then grind them into a fine powder using a
mechanical grinder.

e Add 10 g of the leaf powder to 100 mL of deionized water in a 250 mL Erlenmeyer flask.
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Heat the mixture at 60°C for 1 hour with constant stirring.
After cooling, filter the extract using Whatman No. 1 filter paper.
Store the filtrate at 4°C for further use.
. Synthesis of Silver Nanoparticles:
Prepare a 1 mM silver nitrate (AgNOs) solution in deionized water.

Add the Withania coagulans leaf extract to the AQNOs solution in a 1:9 ratio (extract: AgNOs
solution) in an Erlenmeyer flask.

Heat the reaction mixture at 60°C on a hot plate with continuous stirring for 4 hours.

Observe the color change of the solution from pale yellow to dark brown, which indicates the
formation of silver nanoparticles.

Monitor the synthesis of AgQNPs by periodically recording the UV-Vis absorption spectrum of
the solution in the range of 300-700 nm. A surface plasmon resonance (SPR) peak around
420 nm confirms the formation of AgNPs.[1]

. Purification of Silver Nanopatrticles:
Centrifuge the reaction mixture at 10,000 rpm for 15 minutes.
Discard the supernatant and resuspend the pellet in deionized water.

Repeat the centrifugation and resuspension steps three times to remove any unreacted
components.

Dry the purified AgNP pellet in an oven at 60°C.
. Characterization of Silver Nanopatrticles:

UV-Vis Spectroscopy: To confirm the formation and stability of AgNPs.
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o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups of the plant
extract responsible for the reduction and capping of AQNPs.

» X-ray Diffraction (XRD): To determine the crystalline nature of the synthesized AgNPs.

e Scanning Electron Microscopy (SEM) and Transmission Electron Microscopy (TEM): To
analyze the morphology, size, and shape of the AgNPs.

e Dynamic Light Scattering (DLS) and Zeta Potential: To determine the size distribution and
surface charge of the nanoparticles in a colloidal suspension.

Protocol 2: Green Synthesis of Zinc Oxide Nanoparticles

(ZnO NPs) using Withania coagulans Leaf Extract
This protocol is adapted from the methodology described by Khan et al. (2023).

1. Preparation of Withania coagulans Aqueous and Methanolic Leaf Extract:

» Follow the same procedure as in Protocol 1, Step 1 for the preparation of the aqueous
extract.

» For the methanolic extract, use methanol instead of distilled water.

2. Synthesis of Zinc Oxide Nanopatrticles:

e Prepare a 0.02 M zinc acetate dihydrate (Zn(CHsCOO)2-2H20) solution.

e Mix 10 mL of the plant extract (either aqueous or methanolic) with the zinc acetate solution.
e Add 1 M NaOH solution dropwise to the mixture to facilitate the formation of ZnO NPs.

 Stir the mixture continuously on a hot plate for 3 hours, which will result in the formation of a
white precipitate.

3. Purification of Zinc Oxide Nanopatrticles:

o Centrifuge the mixture to separate the ZnO NP precipitate.
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Dry the purified ZnO NPs in an oven.

Wash the precipitate with distilled water and then with ethanol to remove impurities.

4. Characterization of Zinc Oxide Nanoparticles:

the synthesized ZnO NPs.

Data Presentation

Table 1: Physicochemical Properties of Nanoparticles Synthesized using Withania coagulans

Utilize the same characterization techniques as mentioned in Protocol 1, Step 4 to analyze

Extract
. Zeta
Nanoparti Extract Average . SPR Peak Referenc
Precursor ) Potential
cle Type Type Size (nm) (nm) e
(mV)
Silver 1mM Aqueous
26.63 -21.4 420 [1]
(AgNPs) AgNO:s Leaf
_ _ 0.02 M
Zinc Oxide Aqueous
Zn(CHsCO - - -
(ZnO-D) Leaf
0)2:2H20
_ _ 0.02 M _
Zinc Oxide Methanolic
Zn(CHsCO - - -
(ZnO-M) Leaf
0)2:2H20

Table 2: Antimicrobial Activity of Nanoparticles Synthesized using Withania coagulans Extract
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. . . Zone of
Nanoparticle Bacterial Concentration o
. Inhibition Reference
Type Strain (ng/mL)
(mm)
) Klebsiella
Silver (AgNPs) ) 25 29+ 0.01 [1]
pneumoniae
Silver (AgNPs) Salmonella typhi 25 28 +£1.00 [1]
Zinc Oxide (ZnO-  Staphylococcus 18
M) aureus
Zinc Oxide (ZnO-  Staphylococcus 15
D) aureus
Visualizations

Signaling Pathways and Experimental Workflows

The bioactive compounds in Withania coagulans, such as withanolides, are known to modulate
various signaling pathways. While the specific pathways affected by nanoparticles synthesized
using Withania coagulans are a subject for further research, related species like Withania
somnifera have been shown to influence pathways like NF-kB and JAK/STAT, which are crucial
in inflammation and cancer.
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Nanoparticle Synthesis Workflow
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Workflow for the green synthesis of nanopatrticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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